Cas no 4560-68-3 (trihexadecyl citrate)

trihexadecyl citrate structure
trihexadecyl citrate structure
Product Name:trihexadecyl citrate
CAS No:4560-68-3
MF:C54H104O7
MW:865.39937877655
CID:929974
PubChem ID:6452032
Update Time:2025-04-19

trihexadecyl citrate Chemical and Physical Properties

Names and Identifiers

    • trihexadecyl citrate
    • trihexadecyl 2-hydroxypropane-1,2,3-tricarboxylate
    • SCHEMBL43835
    • 4560-68-3
    • DTXSID80196571
    • tricetyl citrate
    • NS00014173
    • EINECS 224-931-9
    • 3-hexadecyloxycarbonyl-3-hydroxypentanedioic acid dihexadecyl ester
    • Inchi: 1S/C54H104O7/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-59-51(55)49-54(58,53(57)61-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-52(56)60-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h58H,4-50H2,1-3H3
    • InChI Key: PFSILXVOQAJFIK-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(=O)OCCCCCCCCCCCCCCCC)(CC(=O)OCCCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 864.77862
  • Monoisotopic Mass: 864.77820565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 53
  • Complexity: 888
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 22.2
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.13
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